(2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(morpholinosulfonyl)phenyl)methanone

• IUPAC Name: [2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-morpholin-4-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C21H22FN3O4S2/c22-18-5-1-16(2-6-18)15-30-21-23-9-10-25(21)20(26)17-3-7-19(8-4-17)31(27,28)24-11-13-29-14-12-24/h1-8H,9-15H2
• InChI Key: VCDMJKVBMHMPPY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=C(C=C2)F)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C21H22FN3O4S2
• Molecular Weight: 463.5 g/mol

Description

The compound (2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(morpholinosulfonyl)phenyl)methanone is a complex organic molecule. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers. The buyer assumes responsibility to confirm product identity and/or purity.

Scientific Research Applications

Antiviral Activity

Imidazole derivatives, which include the core structure of the compound , have been reported to exhibit significant antiviral activity . . This suggests that our compound could potentially be developed as an antiviral agent, particularly against RNA and DNA viruses.

Anticancer Properties

The indole scaffold, which is part of this compound’s structure, is found in many synthetic drug molecules with high affinity to multiple receptors. This affinity is useful in developing new derivatives with potential anticancer properties . .

Anti-inflammatory Uses

Indole derivatives are known for their anti-inflammatory effects. The compound , with its indole-like structure, may be researched for its ability to modulate inflammatory pathways. .

Antimicrobial and Antibacterial Effects

The compound’s structural similarity to known antimicrobial indole derivatives suggests it could be explored for antimicrobial and antibacterial applications. .

Enzyme Inhibition

Compounds with an indole nucleus have been studied for their ability to inhibit various enzymes. .

Neuroprotective Effects

Given the compound’s structural features, it may have neuroprotective effects . .

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various biological targets, influencing a range of biochemical processes .

Mode of Action

It’s worth noting that compounds with similar structures often interact with their targets through mechanisms such asnucleophilic substitution and oxidative addition .

Biochemical Pathways

Similar compounds have been found to influence various pathways, including those involved incell signaling , metabolic processes , and cellular response to stress .

Pharmacokinetics

These properties are crucial in determining the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

Similar compounds have been found to exert various effects at the molecular and cellular levels, includingmodulation of enzyme activity , alteration of cell signaling pathways , and induction of cellular stress responses .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH , temperature , and the presence of other biomolecules can affect a compound’s stability and its interactions with its targets .